Cas no 271251-15-1 (3-Thiomorpholinecarboxylicacid, 1-oxide, (1R,3S)-)

• Product Name: 3-Thiomorpholinecarboxylicacid, 1-oxide, (1R,3S)-
• CAS No: 271251-15-1
• MF: C₅H₉NO₃S
• MW: 163.194860219955
• CID: 248000
• PubChem ID: 57357861
• Update Time: 2025-04-19

3-Thiomorpholinecarboxylicacid, 1-oxide, (1R,3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinecarboxylicacid, 1-oxide, (1R,3S)-
• (1R,3S)-1-oxo-1,4-thiazinane-3-carboxylic acid
• 3-Thiomorpholinecarboxylicacid,1-oxide,(1R,3S)-(9CI)
• AG-E-86260
• CTK1A0620
• 271251-15-1
• DTXSID80723907
• (1R,3S)-1-Oxo-1lambda~4~,4-thiazinane-3-carboxylic acid

• Inchi： 1S/C5H9NO3S/c7-5(8)4-3-10(9)2-1-6-4/h4,6H,1-3H2,(H,7,8)/t4-,10-/m1/s1
• InChI Key： XXMSBUDHKMHMTJ-PHNJOPHVSA-N
• SMILES： [S@]1(CCN[C@@H](C(=O)O)C1)=O

Computed Properties

• Exact Mass: 177.01000
• Monoisotopic Mass: 163.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 85.6Ų

Experimental Properties

• PSA: 115.56000
• LogP: -0.14900